Cas no 922-55-4 (Lanthionine)

Lanthionine is a nonproteinogenic amino acid derivative formed by the thioether linkage of two alanine residues. It is structurally characterized by a lanthionine bridge, which confers stability and resistance to enzymatic degradation. This compound is of significant interest in biochemistry and pharmaceutical research due to its role as a building block in lantibiotics, a class of peptide antibiotics. Lanthionine's unique cross-linked structure enhances the thermal and proteolytic stability of these peptides, making it valuable for studying antimicrobial agents and peptide engineering. Its applications extend to investigating post-translational modifications and designing stable bioactive peptides for therapeutic use.

Lanthionine structure

Product Name:Lanthionine

CAS No:922-55-4

MF:C₆H₁₂N₂O₄S

MW:208.235480308533

MDL:MFCD09841916

CID:803954

PubChem ID:87571980

Update Time:2025-06-07

Lanthionine Chemical and Physical Properties

Names and Identifiers

- L-Cysteine,S-[(2R)-2-amino-2-carboxyethyl]-
- L-lanthionine
- Lanthionine (DL- and meso- mixture)
- D,L-Lanthionine
- LANTHIONINE
- L-Lanthionin
- Sulfide, bis(2-amino-2-carboxyethyl), [R-(R*,R*)]-
- 3,3'-Thiobis(2-aminopropionic Acid) (DL- and meso- mixture)
- 3,3'-Thiodialanine (DL- and meso- mixture)
- S-[(2R)-2-Amino-2-carboxyethyl]-L-cysteine
- NSC 83248
- .beta.,.beta.'-Thiodialanine
- NSC83248
- Bis(2-amino-2-carboxyethyl)sulfide
- Sulfide, bis(2-amino-2-carboxyethyl)
- Alanine,3'-thiodi-
- Alanine,3'-thiobis-
- L-Cysteine, (R)-
- Alanine,3'-thiodi-, L-
- Sulfide, [R-(R*,R*)]-
- (R)-2-Amino-3-[(2-amino-2-carboxyethyl)thio]propionic acid
- Alanine, 3,3'-thiobis-, L-
- Alanine, 3,3'-thiodi-, DL-
- DTXSID601020926
- S-((2R)-2-amino-2-carboxyethyl)-L-cysteine
- Alanine, 3,3'-thiodi-, L-
- LANTHIONINE [MI]
- LANTHIONINE DL-FORM [MI]
- (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}propanoic acid
- L-Cysteine, S-[(2R)-2-amino-2-carboxyethyl]-
- D-CYSTEINE, S-((2S)-2-AMINO-2-CARBOXYETHYL)-, REL-
- Q417755
- 3,3'-thiobis-L-alanine
- DTXSID40871812
- EINECS 213-076-7
- JO78O46X3K
- SCHEMBL36935
- (R)-S-(2-amino-2-carboxyethyl)-L-cysteine
- (2R)-2-azanyl-3-[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]sulfanyl-propanoic acid
- L-Cysteine, S-(2-amino-2-carboxyethyl)-, (R)-
- 9N5M8Q1P1C
- Lanthionine, DL-
- AKOS040746059
- S-(2-Amino-2-carboxyethyl)-DL-cysteine
- (2R)-2-amino-3-[(2R)-2-amino-2-carboxyethyl]sulfanylpropanoic acid
- (R-(R*,R*))-BIS(2-AMINO-2-CARBOXYETHYL)SULFIDE
- 922-55-4
- beta,beta'-Thiodi-L-alanine
- (R,R)-bis(2-amino-2-carboxyethyl)sulfide
- (2R,2'R)-3,3'-sulfanediylbis(2-aminopropanoic acid)
- (R,R)-3,3'-thiobis-(2-aminopropanoic acid)
- L-alanine, 3,3'-thiobis-
- UNII-JO78O46X3K
- UNII-9N5M8Q1P1C
- Cysteine, S-(2-amino-2-carboxyethyl)-
- NSC-83248
- CHEBI:21347
- L-Cysteine, S-((2R)-2-amino-2-carboxyethyl)-
- HY-135113
- CS-0109390
- (R,R)-2,6-diamino-4-thiaheptanedioic acid
- EINECS 221-676-5
- Sulfide, bis(2-amino-2-carboxyethyl), (R-(R*,R*))-
- DL-Lanthionine
- 85F
- 3183-08-2
- LANTHIONINE, L-
- rel-(2R,2'R)-3,3'-Thiobis(2-aminopropanoic acid)
- Lanthionine L-
- DL-Cysteine, S-(2-amino-2-carboxyethyl)-
- D-Cysteine, S-[(2S)-2-amino-2-carboxyethyl]-, rel-; Alanine, 3,3'-thiodi-, DL- (8CI); Cysteine, S-(2-amino-2-carboxyethyl)- (9CI); DL-Cysteine, S-(2-amino-2-carboxyethyl)-; rel-S-[(2S)-2-Amino-2-carboxyethyl]-D-cysteine; DL-Lanthionine
- DWPCPZJAHOETAG-IMJSIDKUSA-N
- DB-351725
- Lanthionine
- MDL： MFCD09841916
- Inchi： 1S/C6H12N2O4S/c7-3(5(9)10)1-13-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
- InChI Key： DWPCPZJAHOETAG-IMJSIDKUSA-N
- SMILES： S(C[C@@H](C(=O)O)N)C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 208.05200
Monoisotopic Mass: 208.05177804g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 152
XLogP3: -6.3

Experimental Properties

Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 302 °C (decomposition)
Refractive Index: 1.6000 (estimate)
Solubility: Extremely soluble (1000 g/l) (25 º C),
PSA: 151.94000
LogP: -0.05600
Merck: 5365
Specific Rotation: D25 +9.4° (c = 1.4 in 2.4N NaOH); D22 +8.6° (c = 5 in 2.4N NaOH); D22 +6.0° (c = 1 in 1N NaOH)

Lanthionine Security Information

Safety Instruction： S24/25

Lanthionine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Lanthionine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	L175065-1mg	Lanthionine	922-55-4		1mg	$87.00	2023-05-18
TRC	L175065-2mg	Lanthionine	922-55-4		2mg	$ 65.00	2022-06-04
TRC	L175065-10mg	Lanthionine	922-55-4		10mg	$115.00	2023-05-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	L0010-100MG	Lanthionine (DL- and meso- mixture)	922-55-4	>94.0%(GC)(T)	100mg	¥2050.00	2024-04-15
abcr	AB137662-100 mg	Lanthionine (DL- and meso- mixture), 94%; .	922-55-4	94%	100mg	€213.90	2023-05-09
TRC	L175065-5mg	Lanthionine	922-55-4		5mg	$98.00	2023-05-18
Cooke Chemical	T9278930-100mg	Lanthionine (DL- and meso- mixture)	922-55-4	>94.0%(GC)(T)	100mg	RMB 1592.00	2025-02-20
abcr	AB137662-100mg	Lanthionine (DL- and meso- mixture), 94%; .	922-55-4	94%	100mg	€213.90	2025-04-15
Aaron	AR00H0DF-10mg	L-Cysteine, S-[(2R)-2-amino-2-carboxyethyl]-	922-55-4	95%	10mg	$85.00	2025-01-24
Aaron	AR00H0DF-25mg	L-Cysteine, S-[(2R)-2-amino-2-carboxyethyl]-	922-55-4	95%	25mg	$152.00	2025-01-24

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5. Evolution of dealloying induced strain in nanoporous gold crystals†

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Cas no 922-55-4 (Lanthionine)

Lanthionine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Lanthionine Security Information

Lanthionine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Lanthionine Pricemore >>

Lanthionine Related Literature

Related Categories

922-55-4 (Lanthionine) Related Products